![molecular formula C13H17N3 B1286103 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-methylmethanamine CAS No. 956804-32-3](/img/structure/B1286103.png)
1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-methylmethanamine
Description
1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl]-N-methylmethanamine, commonly known as DMPM, is a synthetic compound that has been used in a variety of scientific research applications. DMPM has a wide range of biochemical and physiological effects, and its use in laboratory experiments has both advantages and limitations.
Scientific Research Applications
Anticoronavirus and Antitumoral Activity
A series of derivatives of this compound have shown promising in vitro anticoronavirus and antitumoral activity . The subtle structural variations on the phenyl moiety allowed to tune biological properties toward antiviral or antitumoral activity .
Antileishmanial Activity
The compound has shown superior antipromastigote activity, which was 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively .
Antimalarial Activity
The compound has shown significant inhibition effects against Plasmodium berghei . Two of the synthesized derivatives elicited better inhibition effects against Plasmodium berghei with 70.2% and 90.4% suppression, respectively .
Tubulin Polymerization Inhibition
The antitumoral activity of the compound was found to be due to inhibition of tubulin polymerization .
Antifungal Activity
Derivatives of 1,3-diazole, which is structurally similar to the compound, have shown antifungal activities .
Anti-inflammatory Activity
1,3-diazole derivatives have also shown anti-inflammatory activities .
Antioxidant Activity
1,3-diazole derivatives have demonstrated antioxidant activities .
Antihelmintic Activity
1,3-diazole derivatives have shown antihelmintic activities .
properties
IUPAC Name |
1-[3-(3,5-dimethylpyrazol-1-yl)phenyl]-N-methylmethanamine |
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| Source | PubChem | |
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InChI |
InChI=1S/C13H17N3/c1-10-7-11(2)16(15-10)13-6-4-5-12(8-13)9-14-3/h4-8,14H,9H2,1-3H3 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVMJZSAGFCCLKI-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC=CC(=C2)CNC)C |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30586302 |
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| Record name | 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl]-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30586302 | |
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Molecular Weight |
215.29 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-methylmethanamine | |
CAS RN |
956804-32-3 |
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| Record name | 1-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)phenyl]-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30586302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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